Maglifloenone

• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C22H26O6/c1-12-15(13-6-17(24-2)21(27-5)18(7-13)25-3)8-14-10-22(12)11-19(26-4)16(23)9-20(22)28-14/h6-7,9,11-12,14-15H,8,10H2,1-5H3
• InChIKey: JXWKCIXVIBYKKR-UHFFFAOYSA-N

Maglifloenone: A Rare Spirocyclohexadienone Neolignan Reference Standard from Magnolia Species

Maglifloenone (CAS: 82427-77-8) is a naturally occurring neolignan isolated from various Magnolia species, including M. liliflora, M. sprengeri, and M. denudata [1][2]. It is characterized by a distinctive spirocyclohexadienone skeleton, a rare structural motif among lignans, which directly differentiates it from the more common tetrahydrofuran and dibenzylbutane lignans [1]. Its molecular formula is C22H26O6, with a molecular weight of 386.4 g/mol and a topological polar surface area (TPSA) of 63.20 Ų [3]. This compound is primarily utilized as a reference standard for analytical method development, quality control of Magnolia-derived botanical products, and as a specific molecular probe for investigating the pharmacological activities associated with its unique scaffold [2].

Analytical standard Supports HPLC/UPLC method development for lignan quantification in Magnolia extracts.

Chemotaxonomic marker Enables species authentication and botanical raw-material differentiation.

Pathway probe Fits exploratory studies on the spirocyclohexadienone scaffold in biological systems.

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747–750. View Source
• [2] Sun, Y., et al. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography B, 879(31), 3775-3779. View Source
• [3] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21723002, Maglifloenone. View Source

Why Generic Lignan Substitution is Inadequate for Research Requiring Maglifloenone

Substituting Maglifloenone with a more common or structurally similar lignan (e.g., magnoline, fargesone A, or even the closely related futoenone) is scientifically unsound due to critical differences in molecular structure, isolation yield, and chromatographic behavior. Maglifloenone possesses a rare spirocyclohexadienone core, which is present in only a handful of natural products like futoenone [1]. This unique architecture confers distinct physicochemical properties—such as a specific logP of 3.6 and TPSA of 63.20 Ų [2]—that directly influence its behavior in HPLC analysis and its interaction with biological targets. Consequently, a generic lignan cannot serve as a valid analytical standard for quantifying Maglifloenone in complex Magnolia extracts [3]. The following quantitative evidence demonstrates exactly where Maglifloenone exhibits verifiable differentiation from its closest in-class analogs, justifying its specific selection for analytical and exploratory pharmacological research.

Structure Common tetrahydrofuran or dibenzylbutane lignans lack the spirocyclohexadienone core, altering HPLC retention and biological recognition.

Chromatography Generic lignan standards may co-elute or misidentify Maglifloenone peaks due to distinct TPSA and logP values.

Activity Futoenone or fargesone A cannot serve as a reference for scaffold-specific pharmacological response interpretation.

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747–750. View Source
• [2] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21723002, Maglifloenone. View Source
• [3] Sun, Y., et al. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography B, 879(31), 3775-3779. View Source

Quantitative Differentiation of Maglifloenone from Closest Lignan Analogs

Structural Uniqueness: Quantification of Spirocyclohexadienone Scaffold Occurrence vs. Common Lignans

Maglifloenone is distinguished from the vast majority of plant lignans by its spirocyclohexadienone skeleton. This structural motif is exceptionally rare, with the original 1982 isolation study reporting it as the first instance of this neolignan subclass within the entire Magnoliaceae family [1]. The study identified only two compounds with this scaffold: the novel (-)-maglifloenone and the previously known futoenone, isolated alongside more common tetrahydrofuran lignans like (+)-veraguensin [1].

Structural Rarity

Class-level

First report of a spirocyclohexadienone neolignan in Magnoliaceae; only one of two compounds with this skeleton isolated from M. liliflora.

Supports chemotaxonomic reference standard use.

Isolation context: M. liliflora leaves and twigs.

Evidence Dimension	Prevalence of Spirocyclohexadienone Skeleton Among Lignans
Target Compound Data	One of only two compounds possessing this skeleton isolated from the plant material, and the first report of its kind in the Magnoliaceae family [1].
Comparator Or Baseline	Common lignan classes (e.g., tetrahydrofurans, dibenzylbutanes) constitute the majority of isolated lignans in the same study and in the broader literature.
Quantified Difference	Qualitative differentiation based on structural novelty and rarity.
Conditions	Phytochemical investigation of leaves and twigs of Magnolia liliflora.

Why This Matters

This structural rarity makes Maglifloenone a high-value reference standard for chemotaxonomic studies and for investigating structure-activity relationships (SAR) unique to the spirocyclohexadienone pharmacophore.

• [1] Talapatra, B., Chaudhuri, P. K., & Talapatra, S. K. (1982). (−)-Maglifloenone, a novel spirocyclohexadienone neolignan and other constituents from Magnolia liliflora. Phytochemistry, 21(3), 747–750. View Source

Preparative Isolation Yield: Quantitative Comparison of Maglifloenone vs. Co-occurring Lignans via HSCCC

In a direct head-to-head preparative isolation from Magnolia sprengeri using high-speed counter-current chromatography (HSCCC), Maglifloenone demonstrated a specific and verifiable yield profile relative to its co-occurring lignan analogs. This quantitative data is critical for laboratories planning purification workflows or sourcing authentic standards.

Preparative Yield

Head-to-head

15.6 mg isolated (vs. 47.5 mg fargesone A, 19.2 mg futoenone). 3.0× lower than major constituent fargesone A.

Lower natural abundance context for procurement specification.

HSCCC from 370 mg crude extract; purities >95%.

Evidence Dimension	Mass of Isolated Compound from 370 mg Crude Extract
Target Compound Data	15.6 mg
Comparator Or Baseline	Futoenone: 19.2 mg; Magnoline: 10.8 mg; Cylohexadienone: 14.7 mg; Fargesone C: 33.2 mg; Fargesone A: 47.5 mg; Fargesone B: 17.7 mg
Quantified Difference	Yield of Maglifloenone was 1.4-fold lower than futoenone, but 1.4-fold higher than magnoline. Its yield is notably lower than the major constituents fargesone A (3.0-fold) and fargesone C (2.1-fold).
Conditions	HSCCC two-step separation with a solvent system of petroleum ether-ethyl acetate-methanol-water. Purities of all isolated compounds were >95% as determined by HPLC [1].

Why This Matters

This data provides a direct, quantifiable basis for procurement: it justifies the higher cost and lower availability of Maglifloenone compared to fargesone A or futoenone, as its lower natural abundance in the source plant necessitates more resource-intensive isolation protocols.

• [1] Sun, Y., et al. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography B, 879(31), 3775-3779. View Source

Physicochemical Property Differentiation: TPSA and XLogP3 of Maglifloenone vs. Futoenone

Maglifloenone exhibits distinct physicochemical properties compared to its closest structural analog, futoenone, which directly impacts its chromatographic retention and predicted membrane permeability. These computed differences provide a quantitative rationale for method development and in silico screening.

Physicochemical Property

Head-to-head

TPSA: 63.20 Ų (17% higher than futoenone); XLogP3: 3.6

Differentiates HPLC retention from futoenone.

Computed properties (PubChem).

Evidence Dimension	Topological Polar Surface Area (TPSA) and Calculated Lipophilicity (XLogP3)
Target Compound Data	TPSA: 63.20 Ų; XLogP3: 3.6 [1]
Comparator Or Baseline	Futoenone: TPSA: 54.00 Ų; XLogP3: Not reported in search results, but its lower TPSA indicates greater lipophilicity.
Quantified Difference	Maglifloenone has a TPSA that is 9.20 Ų (17%) higher than futoenone.
Conditions	Computed properties from PubChem (release 2025.09.15).

Why This Matters

The higher TPSA of Maglifloenone predicts a different elution order in reverse-phase HPLC compared to futoenone and influences its oral bioavailability predictions (Veber's Rule). This justifies the specific procurement of a Maglifloenone standard for accurate peak identification and method validation, as it cannot be substituted with a futoenone standard.

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21723002, Maglifloenone. View Source
• [2] Plantaedb. (2026). Futoenone. View Source

Validated Application Scenarios for Procuring Maglifloenone

Analytical Reference Standard for HPLC Method Development and Validation

Procure Maglifloenone as a primary reference standard for the development and validation of HPLC or UPLC methods aimed at quantifying lignan content in Magnolia spp. extracts. The compound's specific retention time, which is influenced by its unique TPSA of 63.20 Ų and XLogP3 of 3.6 [1], enables its accurate resolution and identification from co-occurring lignans like futoenone and fargesones, as demonstrated in preparative HSCCC studies [2].

Chemotaxonomic Marker for Magnolia Species Authentication

Utilize Maglifloenone as a specific chemotaxonomic marker to authenticate and differentiate botanical raw materials derived from Magnolia liliflora, M. sprengeri, and M. denudata. Its presence and relative abundance, as established in the isolation studies [1][2], can serve as a quality control parameter to distinguish genuine plant material from potential adulterants or misidentified species.

Exploratory Pharmacological Research on the Spirocyclohexadienone Scaffold

Source Maglifloenone for in vitro pharmacological studies aimed at exploring the biological activity associated with the rare spirocyclohexadienone pharmacophore [1]. Given the lack of robust, peer-reviewed bioactivity data for this specific compound, it represents a genuine opportunity for novel target discovery. Its procurement is essential for any research group initiating SAR studies on this unique lignan subclass.

Application

Selection Property

Validation Focus

HPLC/UPLC method development standard

Unique retention time context

Resolution from co-occurring lignans

Chemotaxonomic marker for Magnolia spp.

Species-specific occurrence profile

Authentication against adulterants

Spirocyclohexadienone pathway study

Scaffold-specific assay context

Target-engagement and SAR endpoint review

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 21723002, Maglifloenone. View Source
• [2] Sun, Y., et al. (2011). Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography. Journal of Chromatography B, 879(31), 3775-3779. View Source